Cas no 1806949-30-3 (2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine
• CAS No: 1806949-30-3
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4893235
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine

• Inchi： 1S/C7H5F2IN2O2/c1-3-4(10)2-11-5(7(8)9)6(3)12(13)14/h2,7H,1H3
• InChI Key： ZBJNHJIFDABCHR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine

Introduction to 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine (CAS No. 1806949-30-3)

2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine, identified by the CAS number 1806949-30-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a cornerstone in the synthesis of numerous biologically active molecules. The structural features of this compound, particularly the presence of a difluoromethyl group, an iodo substituent, a methyl group, and a nitro functional group, endow it with unique chemical properties that make it a valuable intermediate in drug discovery and development.

The difluoromethyl group is a key structural element in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In particular, compounds incorporating difluoromethyl groups have been extensively studied for their potential in creating more robust and effective therapeutic agents. The electron-withdrawing nature of the difluoromethyl moiety can also influence the electronic properties of the molecule, making it a versatile tool for medicinal chemists seeking to fine-tune the reactivity and selectivity of their targets.

The iodo substituent at the 5-position of the pyridine ring adds another layer of functionality to this compound. Iodine is well-known for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. The presence of an iodine atom makes 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine a promising precursor for further derivatization and functionalization, enabling the synthesis of diverse pharmacophores.

The methyl group at the 4-position contributes to the overall lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. Additionally, the nitro group at the 3-position introduces a site for reduction or further functionalization, allowing for the introduction of other pharmacologically relevant groups. These structural elements collectively make 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring new scaffolds and motifs for drug discovery. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. The combination of these structural features in 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine positions it as a promising candidate for further investigation in various therapeutic areas.

One area where this compound shows particular promise is in the development of anticancer agents. Pyridine-based molecules have been reported to exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation and survival. The presence of multiple functional groups provides multiple opportunities for selective targeting and interaction with biological receptors. For instance, studies have demonstrated that pyridine derivatives can interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells.

Furthermore, the difluoromethyl group has been shown to enhance the bioavailability and metabolic stability of drug candidates. This property is particularly important in oncology, where long-term treatment regimens are often required. By incorporating a difluoromethyl moiety, researchers aim to improve the pharmacokinetic profile of their compounds, thereby increasing their efficacy and reducing side effects.

The iodo substituent also plays a crucial role in enabling further chemical modifications through cross-coupling reactions. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures efficiently. For example, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring. This flexibility allows medicinal chemists to explore a wide range of structural variations rapidly.

Recent advances in computational chemistry have also facilitated the design and optimization of novel pyridine derivatives like 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine. High-throughput virtual screening (HTVS) and molecular docking studies can be used to predict binding affinities and identify potential lead compounds before experimental synthesis begins. These computational tools have significantly accelerated drug discovery pipelines by allowing researchers to prioritize promising candidates based on their predicted biological activity.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. Pyridine derivatives have long been recognized for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The unique combination of functional groups in 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine may confer additional mechanisms of action against resistant strains of bacteria or fungi.

The development of new antimicrobial agents is critical due to the increasing prevalence of antibiotic-resistant pathogens worldwide. Traditional antibiotics are becoming less effective as bacteria evolve mechanisms to evade their action. Novel chemical entities like pyridine-based compounds offer hope for addressing this challenge by targeting previously unexplored pathways or employing novel mechanisms.

The synthesis of 2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nitration followed by halogenation at specific positions on the pyridine ring. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

Once synthesized, this compound can be subjected to various analytical techniques for characterization purposes. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment within the molecule. Mass spectrometry (MS) is used to confirm molecular weight and fragmentation patterns while high-performance liquid chromatography (HPLC) ensures purity assessment before further use.

In conclusion,2-(Difluoromethyl)-5-iodo-4-methyl-3-nitropyridine, with its CAS number 1806949-30-3, represents an intriguing scaffold with significant potential in pharmaceutical research. Its unique structural features make it suitable for further derivatization through cross-coupling reactions or other synthetic methodologies aimed at developing novel therapeutic agents across multiple disease areas including oncology,antimicrobial applications,and beyond.